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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188

An In-depth Technical Guide to Ethyl Diphenylphosphinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl diphenylphosphinate, a
significant organophosphorus compound. The document details its chemical identity,
physicochemical properties, and key experimental protocols related to its synthesis.

Chemical Identity

o |[UPAC Name: [ethoxy(phenyl)phosphoryl]lbenzene[1][2]
e CAS Number: 1733-55-7[1][3][4]
e Molecular Formula: C14H1502P[1][3]

Synonyms:

Ethyl diphenylphosphinate[1][3]

Diphenylphosphinic acid ethyl ester[1]

ETHYLDIPHENYLPHOSPHINATE[1][4]

Phosphinic acid, P,P-diphenyl-, ethyl ester[1]
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Physicochemical and Safety Data

A summary of the key quantitative data for ethyl diphenylphosphinate is presented in the
table below for easy reference and comparison.

Property Value Source
Molecular Weight 246.24 g/mol [1][3]
Physical Form Solid or viscous liquid or liquid [5]

Topological Polar Surface Area

(TPSA) 26.3 A2 [3]
LogP (predicted) 2.952 [3]
Hydrogen Bond Donors 0 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 4 [3]
GHS Pictogram GHSO07 (Exclamation mark)

GHS Signal Word Warning

Hazard Statements H302, H315, H319, H335

Experimental Protocols
Synthesis via Nickel-Catalyzed C-P Cross-Coupling

A common method for the synthesis of ethyl diphenylphosphinate involves the cross-
coupling of an arylboronic acid with a P(O)-H compound, catalyzed by nickel.

Methodology:

» To areaction vessel, add the arylboronic acid (e.g., phenylboronic acid), the phosphorus
source (e.g., ethyl phosphinate), a nickel catalyst, and a suitable ligand (e.g., pyridine).

e The reaction is typically carried out in a suitable solvent under an inert atmosphere.
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e The mixture is stirred at a specific temperature for a duration sufficient to ensure the
completion of the reaction.

» Upon completion, the reaction mixture is worked up, which may involve filtration and removal
of the solvent.

e The crude product is then purified using techniques such as silica gel chromatography with
an appropriate eluent system (e.g., a mixture of petroleum ether and ethyl acetate) to yield
pure ethyl diphenylphosphinate.[6]

Characterization Data: The final product can be characterized using various spectroscopic
methods. For instance, *H NMR spectroscopy in CDCls would show characteristic peaks for the
phenyl and ethyl groups.[6]

Logical Relationships

Ethyl diphenylphosphinate has been identified as a degradation or reaction product in
studies related to materials used in biopharmaceutical applications and food packaging. The
following diagram illustrates this relationship.

Formation of Ethyl Diphenylphosphinate from Photoinitiator Degradation

Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide
(TPO Photoinitiator)

ydrolysis/Oxidation

Diphenylphosphinic Acid Ethanol
(Degradation Product) (from extraction solution or environment)

Esterification

Ethyl Diphenylphosphinate
(Esterification Product)

Click to download full resolution via product page

Caption: Logical workflow of ethyl diphenylphosphinate formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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